![molecular formula C12H19NO3S2 B2481457 N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide CAS No. 1209574-36-6](/img/structure/B2481457.png)
N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide
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Description
N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C12H19NO3S2 and its molecular weight is 289.41. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Potential
Synthesis and Biological Evaluation : Novel sulfonamides, including compounds structurally related to N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)ethanesulfonamide, have been synthesized and evaluated for their potential anticancer and antimicrobial activities. These studies highlight the compounds' effectiveness against various cancer cell lines and microbial strains, underscoring their potential as leads for developing new therapeutic agents (Gul et al., 2018).
Enzyme Inhibition for Therapeutic Applications
Carbonic Anhydrase Inhibition : Research has focused on the inhibition effects of sulfonamide derivatives on carbonic anhydrases (CA), enzymes involved in numerous physiological processes. Compounds exhibiting selective inhibition towards specific CA isoforms suggest therapeutic potential in treating conditions like glaucoma, epilepsy, and certain cancers (Yamali et al., 2018).
Novel Synthesis Methods and Chemical Reactions
Synthetic Strategies : Studies have explored innovative synthetic routes for creating sulfonamide derivatives, including those related to this compound. These methods aim to enhance the efficiency and yield of compound synthesis, offering new pathways for chemical and pharmaceutical research (Madarász et al., 2016).
Applications in Sensing and Detection
Fluorescent Probes for Biological Molecules : Derivatives of this compound have been utilized in designing fluorescent probes for detecting biologically relevant molecules, such as glutathione. These applications demonstrate the compound's utility in biological research and diagnostics (Wang et al., 2013).
Properties
IUPAC Name |
N-[(4-thiophen-2-yloxan-4-yl)methyl]ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3S2/c1-2-18(14,15)13-10-12(5-7-16-8-6-12)11-4-3-9-17-11/h3-4,9,13H,2,5-8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PISSEQLZEGMFHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NCC1(CCOCC1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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